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Compound of Interest |

4-Bromo-N,N,3,5-
Compound Name:
tetramethylaniline

CAS No.: 14275-09-3

Cat. No.: B577201

. J

This guide provides a comprehensive technical overview of the chemical compound registered
under CAS number 14275-09-3. This molecule is identified as 4-Bromo-N,N,3,5-
tetramethylaniline.[1][2] From a synthetic chemistry perspective, this compound is best
understood as a substituted aniline, a class of molecules that are foundational in the synthesis
of dyes, pharmaceuticals, and polymers. The strategic placement of a bromine atom ortho to a
methyl group and para to a dimethylamino group, flanked by two additional methyl groups,
makes it a sterically hindered yet highly functionalized aryl bromide. This specific arrangement
of functional groups dictates its reactivity and potential applications, primarily as a versatile
building block or scaffold in organic synthesis.[3][4]

This document will elucidate the compound's core physicochemical properties, safety and
handling protocols, and its role as a synthetic intermediate. The information is curated for

researchers and professionals in drug development and chemical synthesis who require a
practical, in-depth understanding of this reagent.
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Identifier Value Source

CAS Number 14275-09-3 [1][21[5]

4-bromo-N,N,3,5-
IUPAC Name o [2]
tetramethylaniline

2-Bromo-5-(dimethylamino)-m-

Synonyms xylene, 4-Bromo-N,N-dimethyl-  [4][5][6]
3,5-xylidine

Molecular Formula C10H14BrN [21[31[5]

Molecular Weight 228.13 g/mol [2][3]I5]
AQJIHDBKXJXXDKV-

InChl Key [2]

UHFFFAOYSA-N

Physicochemical and Handling Properties

Understanding the physical state and stability of a reagent is paramount for its effective use
and storage in a laboratory setting. The properties of 4-Bromo-N,N,3,5-tetramethylaniline are
typical of a polysubstituted aromatic amine.
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Property Value /| Description

Rationale and
L . Source
Scientific Insight

White to almost white
Physical State powder or crystalline

solid.

The solid state at

room temperature is

expected due to the

relatively high

molecular weight and

the potential for BRI
intermolecular

interactions, leading to

an ordered crystal

lattice.

Commercially

available with a purity

typically exceeding
Purity 98.0% as determined
by Gas
Chromatography

(GC).

High purity is essential
for stoichiometric
control in sensitive
reactions, such as
transition metal-
catalyzed cross- [31[5]
couplings, where

impurities could

poison the catalyst or

lead to undesirable

side products.

Store refrigerated (0-
10°C), under an inert
N atmosphere (e.g.,
Storage Conditions ]
Argon or Nitrogen),
and protected from

light.[5][7]

The compound is
designated as air and
heat sensitive.[5] The
dimethylamino group
can be susceptible to
oxidation.
Refrigeration and an I
inert atmosphere
mitigate degradation
pathways, ensuring
the reagent's integrity

over time.
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Spectroscopic Characterization

While specific spectral data is proprietary to suppliers, product specifications confirm that the
structure is validated by Nuclear Magnetic Resonance (NMR) spectroscopy.[5] For any
research application, it is standard practice to perform identity confirmation upon receipt.
Researchers would expect the H NMR spectrum to show distinct singlets for the two aromatic
protons, the N,N-dimethyl protons, and the two aromatic methyl groups, with integration values
corresponding to the number of protons in each environment. The 13C NMR would similarly
show a characteristic pattern of signals for the substituted benzene ring.

Hazard Analysis and Safe Handling Protocols

As a halogenated amine, 4-Bromo-N,N,3,5-tetramethylaniline requires careful handling. It is
classified under the Globally Harmonized System (GHS) with a "Warning" signal word.[1]

Hazard Type GHS Code Description
Skin Irritation H315 Causes skin irritation.[1]
o Causes serious eye irritation.
Eye Irritation H319
[1]
Pictogram GHSO07 Exclamation Mark

Laboratory Handling Protocol

This protocol is designed as a self-validating system to ensure user safety.

e Engineering Controls: All handling of the solid compound must occur within a certified
chemical fume hood to prevent inhalation of dust particles. Ensure a safety shower and
eyewash station are immediately accessible.[1]

o Personal Protective Equipment (PPE):

o Wear nitrile gloves (or other appropriate chemical-resistant gloves), a lab coat, and splash-
proof safety goggles with side shields.[1]
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o Rationale: This combination prevents exposure through the primary routes of contact
identified in the hazard statements (skin and eyes).

e Dispensing:

o Use spatulas to handle the solid. Avoid creating dust.

o If transferring to a reaction vessel, do so carefully to minimize aerosolization.
e Post-Handling:

o Wash hands and any potentially exposed skin thoroughly with soap and water after
handling.[1]

o Contaminated clothing must be removed and washed before reuse.[1]
e First Aid:

o Skin Contact: Immediately wash the affected area with copious amounts of water. If
irritation develops or persists, seek medical attention.[1]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids
open. Seek immediate medical attention.[1]

Applications in Synthetic Chemistry

The primary utility of 4-Bromo-N,N,3,5-tetramethylaniline lies in its role as a functionalized
building block.[4] The C-Br bond is a key reactive site for forming new carbon-carbon or
carbon-heteroatom bonds, most commonly via palladium-catalyzed cross-coupling reactions
(e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig).

The sterically hindered environment around the bromine, created by the adjacent methyl
groups, can influence reaction kinetics and selectivity. This hindrance can be exploited by
chemists to achieve specific outcomes that might not be possible with less substituted aryl
bromides. The electron-donating dimethylamino group activates the aromatic ring, further
modulating its reactivity in these transformations.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.tcichemicals.com/BE/en/sds/B3070_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3070_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3070_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3070_EU_6N.pdf
https://www.benchchem.com/product/b577201?utm_src=pdf-body
https://www.tcichemicals.com/CA/en/p/B3070
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conceptual Experimental Workflow: Suzuki Cross-
Coupling

The following diagram illustrates a typical workflow for using this compound as a substrate in a
Suzuki cross-coupling reaction to form a biaryl product. This is a foundational technique in
modern drug discovery and materials science.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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[pubchem.ncbi.nim.nih.gov]

(APAC) [tcichemicals.com]

Fisher Scientific [fishersci.com]

2. 4-Bromo-N,N,3,5-tetramethylaniline | CLOH14BrN | CID 44629944 - PubChem

3. No results for search term "10-F668883" | CymitQuimica [cymitquimica.com]
4. 4-Bromo-N,N,3,5-tetramethylaniline | 14275-09-3 | TCI AMERICA [tcichemicals.com]
5. 4-Bromo-N,N,3,5-tetramethylaniline | 14275-09-3 | Tokyo Chemical Industry Co., Ltd.

6. 4-Bromo-N,N,3,5-tetramethylaniline 98.0+%, TCI America 1 g | Buy Online | TCI America |

7. 4-Bromo-N,N-dimethyl-3,5-xylidine CAS#: 14275-09-3 [m.chemicalbook.com]

To cite this document: BenchChem. [Executive Summary and Compound Identification].
BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b577201#cas-number-14275-09-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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